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An In-Depth Technical Guide to the Adsorption Isotherms of Disperse Orange 30 on Polyester

Introduction
Disperse Orange 30 is a monoazo disperse dye widely utilized in the textile industry for dyeing

hydrophobic fibers, particularly polyester. The efficiency and quality of the dyeing process are

fundamentally governed by the adsorption of the dye molecules from the dyebath onto the fiber

surface and subsequent diffusion into the polymer matrix. Understanding the adsorption

equilibrium is crucial for optimizing dyeing parameters, predicting dye uptake, and ensuring

reproducible and high-quality coloration. Adsorption isotherms provide a mathematical

description of this equilibrium relationship between the concentration of the dye in the dyebath

and the amount of dye adsorbed on the fiber at a constant temperature. This guide provides a

detailed overview of the adsorption isotherms of Disperse Orange 30 on polyester, including

experimental protocols, quantitative data, and thermodynamic considerations.

Adsorption Isotherm Models
The adsorption behavior of Disperse Orange 30 on polyester is typically analyzed using

several established isotherm models. The dyeing of polyester with disperse dyes is often

considered a process of solid solution formation, where the dye partitions itself between the

dyebath and the fiber.[1]

Nernst Isotherm: This is the simplest isotherm and is often the most applicable to the

disperse dyeing of polyester. It assumes a linear relationship between the concentration of
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the dye in the fiber and the concentration in the dyebath at equilibrium. The equation is given

by:

C_f = K * C_s

where C_f is the concentration of the dye in the fiber at equilibrium (mg/g), C_s is the

concentration of the dye in the dyebath at equilibrium (mg/L), and K is the partition

coefficient.[1] Studies consistently show that the Nernst isotherm provides the best

correlation for the adsorption of Disperse Orange 30 on polyester.[1][2][3][4][5]

Langmuir Isotherm: This model assumes that adsorption occurs at specific homogeneous

sites on the adsorbent surface, forming a monolayer. It is generally more applicable to

systems where chemisorption is dominant. The linearized form of the Langmuir equation is:

C_s / C_f = (1 / (K_L * S_f)) + (C_s / S_f)

where K_L is the Langmuir adsorption constant (L/mg) related to the energy of adsorption,

and S_f is the maximum amount of dye that can be adsorbed per unit weight of fiber

(mg/g).

Freundlich Isotherm: This empirical model describes adsorption on heterogeneous surfaces

and is not restricted to monolayer formation. The linearized form of the Freundlich equation

is:

log(C_f) = log(K_F) + (1/n) * log(C_s)

where K_F is the Freundlich constant related to the adsorption capacity, and 'n' is a

constant related to the adsorption intensity.[1] In some cases, particularly in non-aqueous

media like supercritical carbon dioxide, the Freundlich model has been found to fit the

experimental data well.[6][7]

Experimental Protocols
The determination of adsorption isotherms for Disperse Orange 30 on polyester involves a

systematic experimental procedure to measure the equilibrium dye concentrations in both the

fiber and the dyebath at various temperatures.
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1. Materials and Apparatus

Substrate: 100% polyester fabric. The fabric should be pre-treated (scoured) to remove any

impurities. A typical scouring process involves washing with a 2 g/L non-ionic surfactant

solution at 60-70°C for 30-80 minutes, followed by rinsing and drying.[1][3]

Dye: C.I. Disperse Orange 30 (commercial name, e.g., Dianix Classic Orange 30 SR), used

without further purification.[2][3]

Chemicals: Acetic acid to maintain the pH of the dyebath (typically around 4.5), a dispersing

agent, and sodium carbonate for scouring.[1][3][8]

Apparatus: A high-temperature dyeing machine (e.g., Flexi Dyer, Data colour Ahiba IR), a

spectrophotometer for measuring dye concentration, a water bath, and standard laboratory

glassware.[1][3][9]

2. Experimental Procedure

Preparation of Stock Solution: A stock solution of Disperse Orange 30 is prepared by

dissolving a known amount of the dye in distilled water. A paste is often made with a

dispersing agent before adding water.[8]

Dyeing Process:

A series of dye baths are prepared with varying initial concentrations of the dye (e.g., 10,

50, 100, 150, 200 mg of dye in 100 mL of water).[3]

The pH of the dyebath is adjusted to 4.5 using acetic acid.[1][8]

A known weight of the scoured polyester fabric is introduced into each dye bath. A high

material-to-liquor ratio, such as 1:10,000 or 100:1, is maintained to simulate an infinite

liquor ratio.[1][3]

The dyeing machine is programmed to raise the temperature to the desired level (e.g.,

90°C, 100°C, 110°C, or 130°C).[1][2]
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The dyeing is carried out for a sufficient time to ensure equilibrium is reached. This is

typically determined from kinetic studies and is often around 120 minutes or longer (up to

5 hours to be certain).[1][2]

Measurement of Equilibrium Concentrations:

After dyeing, the fabric samples are removed, washed (e.g., with cold acetone), and dried.

[1]

The concentration of the residual dye in the dyebath (C_s) is measured using a

spectrophotometer at the dye's maximum absorbance wavelength (λ_max ≈ 450 nm).[10]

The amount of dye adsorbed by the fiber (C_f) is calculated by the difference between the

initial and final dye concentrations in the dyebath.

Data Presentation
The following tables summarize the quantitative data obtained from studies on the adsorption

of Disperse Orange 30 on polyester.

Table 1: Nernst Isotherm Partition Coefficients (K) and Thermodynamic Parameters at Different

Temperatures

Temperatur
e (°C)

Partition
Coefficient
(K)

Standard
Affinity (-
Δμ°)
(kJ/mol)

Standard
Enthalpy
(ΔH°)
(kJ/mol)

Standard
Entropy
(ΔS°)
(J/mol·K)

Reference

90 1.88 1.62 -19.4 -59.5 [2][3]

100 1.55 1.34 -19.4 -59.5 [2][3]

110 1.29 0.81 -19.4 -59.5 [1][2][3]

120 - - - - [1]

130 - - - - [1]
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Note: The negative values for enthalpy and entropy indicate that the adsorption process is

exothermic and involves a decrease in the randomness at the solid-liquid interface.[2][3][4]
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Caption: Experimental workflow for determining the adsorption isotherm of Disperse Orange
30 on polyester.
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Caption: Logical relationships of adsorption isotherm models for Disperse Orange 30 on

polyester.

Conclusion
The adsorption of Disperse Orange 30 on polyester predominantly follows the Nernst isotherm

model, indicating a partitioning mechanism where the dye distributes between the fiber and the

dyebath.[1][2][5] The process is exothermic, meaning that lower dyeing temperatures favor a

higher dye uptake at equilibrium, as evidenced by the decreasing partition coefficient with

increasing temperature.[2][3] A thorough understanding of these adsorption characteristics,

obtained through the detailed experimental protocols outlined, is essential for the scientific and

industrial application of this dye system. The provided data and models serve as a foundational
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guide for researchers and professionals in optimizing the dyeing of polyester with Disperse
Orange 30.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15552613?utm_src=pdf-body
https://www.benchchem.com/product/b15552613?utm_src=pdf-body
https://www.benchchem.com/product/b15552613?utm_src=pdf-custom-synthesis
https://crimsonpublishers.com/tteft/fulltext/TTEFT.000581.php
https://journals.iau.ir/article_541541_5d5f7d66aaa1db4ff8e91b3fff9aade0.pdf
https://idosi.org/wasj/wasj14(9)11/5.pdf
https://www.researchgate.net/publication/265613040_Adsorption_Behavior_of_Disperse_Orange_30_on_Polyester_Fabric
https://crimsonpublishers.com/tteft/pdf/TTEFT.000581.pdf
https://www.researchgate.net/publication/244361207_Adsorption_behavior_of_a_disperse_dye_on_polyester_in_supercritical_carbon_dioxide
https://scispace.com/papers/adsorption-behavior-of-a-disperse-dye-on-polyester-in-jtp3evp3f6
https://scispace.com/papers/adsorption-behavior-of-a-disperse-dye-on-polyester-in-jtp3evp3f6
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://medcraveonline.com/JTEFT/JTEFT-06-00249.pdf
https://bcc.bas.bg/BCC_Volumes/Volume_57_Number_3_2025/BCC-57-3-2025-193-197-TOPAC.pdf
https://www.benchchem.com/product/b15552613#adsorption-isotherms-of-disperse-orange-30-on-polyester
https://www.benchchem.com/product/b15552613#adsorption-isotherms-of-disperse-orange-30-on-polyester
https://www.benchchem.com/product/b15552613#adsorption-isotherms-of-disperse-orange-30-on-polyester
https://www.benchchem.com/product/b15552613#adsorption-isotherms-of-disperse-orange-30-on-polyester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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